7-Deaza-2'-deoxyinosine triphosphate
7-Deaza-2'-deoxyinosine triphosphate
Brand Name:
Vulcanchem
CAS No.:
136120-28-0
VCID:
VC21186193
InChI:
InChI=1S/C11H16N3O13P3/c15-7-3-9(14-2-1-6-10(14)12-5-13-11(6)16)25-8(7)4-24-29(20,21)27-30(22,23)26-28(17,18)19/h1-2,5,7-9,15H,3-4H2,(H,20,21)(H,22,23)(H,12,13,16)(H2,17,18,19)/t7-,8+,9+/m0/s1
SMILES:
C1C(C(OC1N2C=CC3=C2N=CNC3=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C11H16N3O13P3
Molecular Weight:
491.18 g/mol
7-Deaza-2'-deoxyinosine triphosphate
CAS No.: 136120-28-0
Cat. No.: VC21186193
Molecular Formula: C11H16N3O13P3
Molecular Weight: 491.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136120-28-0 |
|---|---|
| Molecular Formula | C11H16N3O13P3 |
| Molecular Weight | 491.18 g/mol |
| IUPAC Name | [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(4-oxo-3H-pyrrolo[2,3-d]pyrimidin-7-yl)oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C11H16N3O13P3/c15-7-3-9(14-2-1-6-10(14)12-5-13-11(6)16)25-8(7)4-24-29(20,21)27-30(22,23)26-28(17,18)19/h1-2,5,7-9,15H,3-4H2,(H,20,21)(H,22,23)(H,12,13,16)(H2,17,18,19)/t7-,8+,9+/m0/s1 |
| Standard InChI Key | QLCZUJVRPNFETQ-DJLDLDEBSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=CC3=C2NC=NC3=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| SMILES | C1C(C(OC1N2C=CC3=C2N=CNC3=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Canonical SMILES | C1C(C(OC1N2C=CC3=C2NC=NC3=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
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